Cas no 402942-25-0 (18(13→12)-Abeo-3-hydroxylanosta-7,13(17),24-trien-26-oic acid; (3α,12β,24Z)-form)

18(13→12)-Abeo-3-hydroxylanosta-7,13(17),24-trien-26-oic acid; (3α,12β,24Z)-form structure
402942-25-0 structure
Product Name:18(13→12)-Abeo-3-hydroxylanosta-7,13(17),24-trien-26-oic acid; (3α,12β,24Z)-form
CAS No:402942-25-0
MF:C30H46O3
MW:454.684449672699
CID:6649141
Update Time:2024-03-02

18(13→12)-Abeo-3-hydroxylanosta-7,13(17),24-trien-26-oic acid; (3α,12β,24Z)-form Chemical and Physical Properties

Names and Identifiers

    • (-)-Ananosic acid A
    • Ananosic acid A
    • kadpolysperin F
    • 18(13→12)-Abeo-3-hydroxylanosta-7,13(17),24-trien-26-oic acid; (3α,12β,24Z)-form
    • Inchi: 1S/C30H46O3/c1-18(9-8-10-19(2)27(32)33)21-13-15-30(7)22-11-12-24-28(4,5)25(31)14-16-29(24,6)23(22)17-20(3)26(21)30/h10-11,18,20,23-25,31H,8-9,12-17H2,1-7H3,(H,32,33)
    • InChI Key: KNYVORLBUHFUJF-UHFFFAOYSA-N
    • SMILES: CC(C1CCC2(C=1C(CC1C3(C(C(C(CC3)O)(C)C)CC=C12)C)C)C)CCC=C(C(=O)O)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • XLogP3: 8.395
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